Cas no 1804950-53-5 (Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate)

• Product Name: Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate
• CAS No: 1804950-53-5
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4796551
• Update Time: 2025-05-19

Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate

• Inchi： 1S/C11H10N2O5/c1-2-18-11(15)5-8-9(13(16)17)3-7(6-12)4-10(8)14/h3-4,14H,2,5H2,1H3
• InChI Key： CTLDCAYRKUFFJR-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=CC(C#N)=CC=1[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.3
• Topological Polar Surface Area: 116

Additional information on Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate

Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate (CAS No. 1804950-53-5): A Comprehensive Overview

Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate (CAS No. 1804950-53-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate is C₁₀H₇O₅N₂, reflecting its complex composition. The presence of both cyano and nitro functional groups, along with hydroxyl and ester moieties, contributes to its diverse chemical reactivity. This complexity makes it an intriguing subject for synthetic chemists and pharmacologists who are exploring new synthetic pathways and drug candidates.

In recent years, there has been a growing interest in compounds that incorporate both cyano and nitro groups due to their potential bioactivity. The cyano group (-CN) is known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes. On the other hand, the nitro group (-NO₂) can serve as a pharmacophore, contributing to the binding affinity and specificity of drug molecules. The combination of these groups in Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate suggests that it may exhibit multiple modes of action, making it a versatile tool for drug discovery.

The hydroxyl group (-OH) in this compound adds another layer of functionality, enabling various chemical modifications such as etherification or esterification. These modifications can be crucial in fine-tuning the pharmacokinetic properties of the compound, such as its solubility, stability, and metabolic clearance. The ester group (-COOEt) further enhances the compound's solubility in organic solvents, which is beneficial for both synthetic chemistry and pharmaceutical formulations.

Recent studies have highlighted the potential of nitroaromatic compounds in various therapeutic applications. For instance, nitroaromatics have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both nitro and cyano groups in Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate positions it as a candidate for developing novel agents with enhanced bioactivity. Researchers have been particularly interested in how these functional groups interact with biological targets, such as enzymes and receptors, to elicit a therapeutic response.

The synthesis of Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation or esterification steps. Advanced techniques such as catalytic hydrogenation or metal-catalyzed coupling reactions may also be employed to introduce the desired functional groups efficiently.

In terms of applications, Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate has shown promise in preclinical studies as a precursor for more complex drug molecules. Its structural features make it suitable for further derivatization to create novel compounds with improved pharmacological properties. For example, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors or other targeted therapies.

The safety profile of Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate is another critical aspect that has been studied extensively. While preliminary toxicology studies suggest that it is relatively well-tolerated at moderate doses, further research is needed to fully understand its long-term effects. Evaluating its metabolic stability and potential interactions with other drugs are essential steps before considering its use in clinical settings.

The pharmaceutical industry continues to invest in innovative approaches to develop new drugs based on natural product-inspired scaffolds. Compounds like Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate, with their unique structural features derived from aromatic heterocycles, represent a significant area of interest. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development.

In conclusion, Ethyl 4-cyano-2-hydroxy-6-nitrophenylacetate (CAS No. 1804950-53-5) is a multifaceted compound with significant potential in pharmaceutical research. Its complex molecular structure and diverse functional groups make it an attractive candidate for developing novel therapeutic agents. Ongoing studies continue to explore its synthetic pathways, bioactivity profiles, and safety considerations, paving the way for future medical applications.